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Compound of Interest

Compound Name: 1-Bromo-3-t-butylthiobenzene

Cat. No.: B173181

For Researchers, Scientists, and Drug Development Professionals

Initial Note: Information regarding the specific compound 1-Bromo-3-t-butylthiobenzene is not
readily available in public databases. This guide will focus on the closely related and well-
documented compound, 1-Bromo-3-tert-butylbenzene. It is crucial to note that the presence of
a thioether group in the requested compound would significantly alter its chemical properties
and reactivity compared to the tert-butyl analog discussed herein.

Chemical Identity and Properties

1-Bromo-3-tert-butylbenzene is a brominated aromatic organic compound.[1] It serves as a
versatile building block in organic synthesis, particularly in the formation of complex molecules
for research in proteomics and drug discovery.[1][2]

Chemical Structure and Identifiers
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Identifier Value

CAS Number 3972-64-3[1][2][3]

Molecular Formula C10H13BI[1]

IUPAC Name 1-bromo-3-(tert-butyl)benzene

Synonyms 3-tert-butylbromobenzene, m-Bromo-tert-
butylbenzene[1][4]

SMILES CC(C)(C)clccee(Br)cl

InChlKey FDXXHPYFJDKWJS-UHFFFAOYSA-N

Physicochemical Properties

Property Value Source
Molecular Weight 213.11 g/mol [1] Santa Cruz Biotechnology
Appearance C.:olf)rless to light yellow, clear TCI Chemicals
liquid
Boiling Point 223 °C TCI Chemicals
Flash Point 81°C TCI Chemicals
Density 1.251 g/cm3 Apollo Scientific
Refractive Index 1.519 LookChem
Purity >98.0% (GC) TCI Chemicals

Experimental Protocols
Synthesis of 1-Bromo-3-tert-butylbenzene via
Hydrodediazoniation

A common method for the synthesis of 1-Bromo-3-tert-butylbenzene is through the
hydrodediazoniation of 2-bromo-4-tert-butylaniline.[5]

Materials:
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e 2-bromo-4-tert-butylaniline

o Concentrated Sulfuric Acid (H2SOa)

o Acetic Acid (AcOH)

e Sodium Nitrite (NaNOz2)

o Ferrous(ll) Sulfate Heptahydrate (FeSOa-7H20)

e N,N-Dimethylformamide (DMF)

e Dichloromethane (CH2Cl2)

e Aqueous Sodium Carbonate (NazCOs)

e Sodium Sulfate (NazSOa)

o Water (H20)

Procedure:

o Diazotization:

[e]

Dissolve 2-bromo-4-tert-butylaniline in acetic acid.

Add concentrated sulfuric acid to the solution.

o

Cool the mixture in an ice-salt bath to below 10 °C.

[¢]

o

Slowly add a solution of sodium nitrite in water dropwise with vigorous stirring, maintaining
the temperature below 10 °C.

» Hydrodediazoniation:

o In a separate flask, prepare a mixture of ferrous(ll) sulfate heptahydrate and N,N-
dimethylformamide.

o Add the previously prepared diazonium salt solution to this mixture with stirring.
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o Work-up and Purification:
o Dilute the reaction mixture with water and extract the product with dichloromethane.
o Wash the combined organic layers with aqueous sodium carbonate and then with water.
o Dry the organic layer over sodium sulfate and concentrate under reduced pressure.
o Distill the residue under vacuum to yield pure 1-bromo-3-tert-butylbenzene.[5]

Applications in Research and Drug Development

1-Bromo-3-tert-butylbenzene is a key intermediate in organic synthesis. The bromine atom
provides a reactive site for various coupling reactions, while the bulky tert-butyl group can be
leveraged to influence the steric and electronic properties of the final molecule.

o Cross-Coupling Reactions: It is frequently used as an electrophilic partner in a variety of
transition metal-catalyzed cross-coupling reactions, including Heck, Sonogashira, and
Buchwald-Hartwig reactions.[2]

e Suzuki Reactions: The compound can be reacted with bis(pinacolato)diboron to form a
borane, which is a key component in Suzuki coupling reactions.[2]

e Grignard Reagents: It can react with magnesium to form the corresponding Grignard
reagent, a powerful nucleophile used to create new carbon-carbon bonds.

e Proteomics Research: It serves as a useful brominated organic building block in the field of
proteomics.[1]

While direct applications in marketed drugs are not extensively documented, its role as a
versatile intermediate allows for the construction of complex molecular architectures that are
central to the discovery of new therapeutic agents.

Visualizations
Synthesis Workflow
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Caption: Synthesis of 1-Bromo-3-tert-butylbenzene.
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Caption: Cross-coupling applications of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
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butylthiobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.scbt.com/p/1-bromo-3-tert-butyl-benzene-3972-64-3
https://store.apolloscientific.co.uk/product/1-bromo-3-tert-butylbenzene
https://www.bldpharm.com/products/3972-64-3.html
https://www.tcichemicals.com/HK/en/p/B6757
https://www.tcichemicals.com/HK/en/p/B6757
https://www.chemicalbook.com/synthesis/1-bromo-3-tert-butylbenzene.htm
https://www.benchchem.com/product/b173181#cas-number-for-1-bromo-3-t-butylthiobenzene
https://www.benchchem.com/product/b173181#cas-number-for-1-bromo-3-t-butylthiobenzene
https://www.benchchem.com/product/b173181#cas-number-for-1-bromo-3-t-butylthiobenzene
https://www.benchchem.com/product/b173181#cas-number-for-1-bromo-3-t-butylthiobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b173181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

